Cas no 1805499-97-1 (Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805499-97-1
• MF: C₁₂H₁₃F₂N₃O₂
• MW: 269.247329473495
• CID: 4880154
• Update Time: 2025-10-28

Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C12H13F2N3O2/c1-2-19-10(18)4-7-3-8(5-15)17-9(6-16)11(7)12(13)14/h3,12H,2,4-5,15H2,1H3
• InChI Key： MWCUVKAEOQTGLK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(CN)C=C1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 0.6
• Topological Polar Surface Area: 89

Additional information on Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate

Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate: A Comprehensive Overview

Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate, identified by the CAS number 1805499-97-1, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate, is characterized by its pyridine ring system, which serves as the central framework for various functional groups. The presence of an aminomethyl group at position 6, a cyano group at position 2, and a difluoromethyl group at position 3 introduces a high degree of functional diversity, making this compound a valuable substrate for further chemical modifications and applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. The pyridine ring system is known for its ability to interact with biological targets such as enzymes and receptors, making it a promising candidate for designing bioactive molecules. The cyano group, in particular, has been shown to enhance the compound's stability and bioavailability, while the difluoromethyl group contributes to its lipophilicity, which is crucial for crossing biological membranes. These properties collectively make Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate a versatile building block in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the formation of the pyridine ring through cyclization reactions, followed by the introduction of the functional groups at specific positions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical applications. The use of catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of the synthesis process.

In terms of applications, Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate has shown potential in several areas. Its ability to act as a precursor for more complex molecules makes it valuable in combinatorial chemistry and high-throughput screening. Additionally, its structural features make it an ideal candidate for exploring new drug delivery systems and targeted therapies. Recent studies have also explored its role in inhibiting specific enzymes associated with diseases such as cancer and neurodegenerative disorders.

The structural diversity of this compound also lends itself to applications in materials science. The pyridine ring system can be incorporated into polymers or nanoparticles to create materials with tailored properties. For instance, the cyano group can contribute to electron-withdrawing effects, which are beneficial in designing conductive polymers or electrochemical sensors. Similarly, the difluoromethyl group can enhance the thermal stability and mechanical properties of materials derived from this compound.

From an analytical standpoint, the characterization of Ethyl 6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate has been achieved using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These methods provide detailed insights into the molecular structure and confirm the presence of all functional groups. High-resolution mass spectrometry has been particularly useful in determining the exact molecular formula and confirming the purity of the compound.

Looking ahead, ongoing research is focused on expanding the utility of this compound by exploring novel synthetic pathways and application areas. Collaborative efforts between academic institutions and industry partners are expected to accelerate its translation into practical applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing both scientific research and industrial innovation.